Cas no 1822648-60-1 (3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one)

• Product Name: 3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one
• CAS No: 1822648-60-1
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5302039
• Update Time: 2025-10-30

3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[3,2-c]azepin-5-one, 3-bromo-6,7,8,9-tetrahydro-
• 3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one

• Inchi： 1S/C9H9BrN2O/c10-6-4-7-8(12-5-6)2-1-3-11-9(7)13/h4-5H,1-3H2,(H,11,13)
• InChI Key： PCAVEOFNKNXTNG-UHFFFAOYSA-N
• SMILES： N1CCCC2=NC=C(Br)C=C2C1=O

Additional information on 3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one

Professional Introduction to 3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one (CAS No. 1822648-60-1)

3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one (CAS No. 1822648-60-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and pharmacological properties. This compound belongs to the pyridoazepine class, which is characterized by a fused ring system consisting of a pyridine and azepine moiety. The presence of a bromine substituent at the 3-position and a carbonyl group at the 5-position introduces additional functional diversity, making it a valuable scaffold for drug discovery and development.

The structure of 3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one is of particular interest because it combines the potential bioisosteric properties of the tetrahydropyridoazepine core with the electrophilic nature of the bromine atom. This combination allows for versatile chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The compound’s molecular framework suggests potential interactions with various biological targets, including enzymes and receptors involved in critical cellular processes.

Recent advancements in computational chemistry and molecular modeling have highlighted the pharmacokinetic profile of this compound. Studies indicate that the tetrahydropyridoazepine scaffold enhances metabolic stability while maintaining sufficient lipophilicity for effective membrane penetration. The bromine substituent further influences these properties by modulating reactivity and binding affinity. These features make 3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one an attractive candidate for further exploration in neurological disorder research, particularly in conditions where modulation of neurotransmitter systems is therapeutically relevant.

In the realm of drug discovery, this compound has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its brominated core provides a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to construct biaryl structures prevalent in many bioactive compounds. Additionally, the presence of a reactive carbonyl group at the 5-position allows for further derivatization via condensation reactions or oxidation pathways.

Emerging research suggests that derivatives of tetrahydropyridoazepines may exhibit significant antimicrobial and anti-inflammatory properties. The unique electronic distribution within the fused ring system could interact with bacterial enzymes or inflammatory mediators, offering a novel mechanism of action. Preliminary experiments have shown promising results in vitro when tested against certain resistant strains of pathogens. These findings underscore the importance of exploring this chemical class further for addressing global health challenges related to antimicrobial resistance.

The synthetic accessibility of 3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one is another factor contributing to its appeal in medicinal chemistry. Reports from synthetic laboratories have demonstrated efficient routes to this intermediate using readily available starting materials and well-established methodologies. This accessibility facilitates rapid screening and optimization campaigns aimed at identifying lead compounds with enhanced efficacy and reduced toxicity profiles.

From a biological activity perspective, early pharmacological profiling has revealed potential interactions with serotonergic and dopaminergic systems. The compound’s ability to modulate these pathways makes it relevant for investigating therapeutic strategies in conditions such as depression or neurodegenerative diseases where dysregulation of these neurotransmitter systems plays a central role. Further studies are warranted to elucidate specific binding affinities and downstream effects on signaling cascades.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising derivatives from libraries containing compounds like 3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one. By leveraging automated platforms capable of testing thousands of compounds against biological targets within days rather than months or years previously required timeframes; researchers can now rapidly narrow down candidates for deeper investigation into their mechanisms and therapeutic potential.

In conclusion,3-bromo-6,7,8,9-tetrahydropyrido[3,2-c]azepin-5-one (CAS No., 1822648–60–1) represents an exciting opportunity within pharmaceutical research due to its structural versatility, synthetic feasibility,and preliminary biological activity profiles associated with neurological disorders, antimicrobial resistance,and inflammation-related diseases among others areas requiring novel therapeutic approaches through small molecule intervention strategies based on heterocyclic scaffolds such as those presented here today by this representative member from amongst nature’s vast chemical diversity now being systematically explored using modern synthetic techniques coupled with advanced computational methods alongside traditional wet lab experimentation approaches all working together towards common goals aimed ultimately towards improving human health outcomes worldwide through responsible innovation practices grounded firmly upon scientific rigor applied consistently throughout every stage involved both discovery development lifecycle management phases associated specifically here today concerning our featured topic namely this particular instance where molecular structure meets medicinal purpose resulting ultimately into tangible benefits delivered via safe effective treatments patients rely upon daily lives around globe today thanks dedicated efforts countless scientists worldwide pushing boundaries possible one molecule time another advancing frontiers knowledge inching closer ideal future medicine everyone deserves access too without exception everywhere anytime need arises human spirit endures push boundaries possible every single day lives better tomorrow depend upon collective wisdom shared openly shared freely among all who seek improve world together one step forward time another until reach destination long dreamed true